Cas no 860-22-0 (Indigo carmine)

Indigo Carmine is a synthetic dye composed of sodium salt of 5,5'-dinitroisobutyl-2,4,6-trihydroxy-s-triazin. It exhibits high water solubility and vibrant blue coloration with exceptional lightfastness, making it a versatile coloring agent for various applications including pharmaceuticals, cosmetics, and food products. Its intense color stability ensures consistent dyeing results.
Indigo carmine structure
Indigo carmine structure
Product Name:Indigo carmine
CAS No:860-22-0
MF:C16H10N2NaO8S2
MW:445.378972530365
MDL:MFCD00005723
CID:40071
PubChem ID:24880529
Update Time:2026-06-11

Indigo carmine Chemical and Physical Properties

Names and Identifiers

    • Sodium 3,3'-dioxo-[2,2'-biindolinylidene]-5,5'-disulfonate
    • 5,5-Indigodisulfonic acid, disodium salt
    • Acid Blue 74
    • C.I. 73015
    • disodium 5,5-(2-(1,3-dihydro-3-oxo-2H-indazol-2-ylidene)-1,2-dihydro-3H-indol-3-one)disulphonate
    • disodium 5,5-indigodisulphonate
    • E 132
    • Indigo-5,5-disulphonic acid disodium salt
    • Food Blue No. 2
    • 5,5’-Indigodisulfonic Acid Disodium Salt
    • FD & C Blue 2
    • Indigo Carmine
    • INDIGO CARMINE, C.I. 73015
    • IndigoCarmine,highpuritybiologicalstain,foranalysis100GR
    • IndigoCarmine,highpuritybiologicalstain,foranalysis25GR
    • IndigoCarmine,highpuritybiologicalstain,foranalysis500GR
    • 1311blue
    • acidbluew
    • Biological stain
    • CarMine blue
    • FD and C blue 2
    • Greell S
    • indigo carmin
    • Indigo carMine sodiuM salt
    • Indigo CarMine, for analysis, high purity biological stain
    • Indigo soluble
    • Indigotindisulfonate SodiuM
    • Indigotine
    • indigotini
    • l-blau2
    • murabba
    • SodiuM indigotin disulfonate
    • Soluble indigo blue
    • trans-indigo carmine
    • Food Blue 1
    • 5,5'-Indigodisulfonic acid disodium salt
    • Disodium 5,5'-(2-(1,3-dihydro-3-oxo-2H-indazol-2-ylidene)-1,2-dihydro-3H-indol-3-one)disulphonate
    • indigocarmine
    • Indigocarmin
    • C.I. ACID BLUE 74
    • FD&C Blue No. 2
    • Amacid Brilliant Blue
    • C.I. Food Blue 1
    • C.I. Natural Blue 2
    • Sodium indigotindisulfonate
    • Sachsischblau
    • FD and C Blue No. 2
    • Indigotine Lake
    • Indocarmine F
    • Indigo Extract
    • Soluble Indigo
    • Intense Blue
    • Indigotine I
    • Indigotine B
    • Disodium 5,5'-disulfoindigo
    • Indigotine N
    • Indigotine IA
    • I
    • C.I.Acid Blue 74
    • 1H-Indole-5-sulfonic acid, 2-(1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disodium salt (9CI)
    • [Δ2,2′-Biindoline]-5,5′-disulfonic acid, 3,3′-dioxo-, disodium salt (8CI)
    • C.I. Acid Blue 74 (6CI)
    • 12070 Blue
    • 1311 Blue
    • 5,5′-Indigodisulfonic acid disodium salt
    • A.F. Blue No. 2
    • Acid Blue W
    • Acid Leather Blue IC
    • Airedale Blue IN
    • Aniline Carmine Powder
    • Ariavit Indigo Carmine
    • Atul Indigo Carmine
    • Basovit Blue 665E
    • Blue 2
    • Blue No. 2
    • Bucacid Indigotine B
    • C.I. 75781
    • Canacert Indigo Carmine
    • Carmine indigo
    • Cilefa Blue R
    • Cogilor Blue 511.11
    • Disodium 2,2′-biindolylidene-3,3′-dione-5,5′-disulfonate
    • Disodium 5,5′-indigodisulfonate
    • Disodium 5,5′-indigotin disulfonate
    • Dolkwal Indigo Carmine
    • Edicol Supra Blue X
    • Eurocert Indigo Carmine 311811
    • FD & C Blue No 2-307045
    • FD&C Blue No. 2-37006
    • Food Blue 2
    • Food Blue No. 1
    • Grape Blue A
    • HD Indigo Carmine
    • HD Indigo Carmine Supra
    • Hexacert Blue No. 2
    • Hexacol Indigo Carmine Supra
    • Indigo carmine
    • MDL: MFCD00005723
    • Inchi: 1S/C16H10N2O8S2.Na/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17-18H,(H,21,22,23)(H,24,25,26);
    • InChI Key: NFMMZNOIXGEKFQ-UHFFFAOYSA-N
    • SMILES: [Na].O=C1C(=C2C(=O)C3C(=CC=C(S(O)(=O)=O)C=3)N2)NC2C1=CC(S(O)(=O)=O)=CC=2
    • BRN: 4103904

Computed Properties

  • Exact Mass: 465.95200
  • Monoisotopic Mass: 465.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 877
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 11
  • Topological Polar Surface Area: 197

Experimental Properties

  • Color/Form: Blue powder, odourless
  • Density: 1.01 g/mL at 20 °C
  • Melting Point: >300°C
  • Boiling Point: No data available
  • Refractive Index: n20/D 1.335
  • PH: 7 (10g/l, H2O, 20℃)
  • Solubility: 1g/l
  • Water Partition Coefficient: 1 g/100 mL (25 ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 189.36000
  • LogP: 3.06060
  • Merck: 4944
  • Sensitiveness: Light Sensitive
  • Color index: 73015
  • λmax: 608nm
  • PH: 11.5(blue)-14.0(yellow)
  • Solubility: Soluble in water 1 g/100 ml (25 º C), soluble in glycerol, propylene glycol, slightly soluble in ethanol, insoluble in oil.

Indigo carmine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S22-S24/25
  • RTECS:DU3000000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Risk Phrases:R22
  • Storage Condition:Sealed storage.

Indigo carmine Customs Data

  • HS CODE:32041200
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Indigo carmine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  1 h, pH 2.3, rt
Reference
Analysis of the conversion of indigo into indigo carmine dye using SERRS
Shadi, Iqbal T.; Chowdhry, Babur Z.; Snowden, Martin J.; Withnall, Robert, Chemical Communications (Cambridge, 2004, (12), 1436-1437

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  15 min, 30 °C; 2 h, 30 °C → 80 °C
Reference
The synthesis of some food dyes for natural and synthetic fibres
Baltac, Tudora; Turcas, Crina Valentina; Sebe, Ion; Teisanu, Alexandru, Revista de Chimie (Bucharest, 2012, 63(6), 618-620

Indigo carmine Raw materials

Indigo carmine Preparation Products

Indigo carmine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:860-22-0)Indigo Carmine
Order Number:sfd18273
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:860-22-0)Indigo carmine
Order Number:LE12123
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com

Indigo carmine Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Indigo carmine

Indigo carmine (CAS No. 860-22-0): A Multifaceted Compound in Modern Chemical and Biomedical Research

Indigo carmine, with the chemical formula C16H10N2S and CAS number 860-22-0, is a heterocyclic compound that has garnered significant attention in various fields of chemical and biomedical research. This vibrant blue dye, also known as 5,5'-indigodisulfonic acid disodium salt, is not only a chromophore but also a versatile reagent with applications ranging from analytical chemistry to biological imaging.

The unique structure of Indigo carmine consists of two indole units linked by a sulfur bridge, which imparts its characteristic color and stability. This compound has been extensively studied for its photophysical properties, making it an invaluable tool in fluorescence-based assays. Recent advancements in nanotechnology have further expanded its utility, particularly in the development of luminescent probes for cellular studies.

In the realm of analytical chemistry, Indigo carmine is widely employed as a fluorescent indicator in high-performance liquid chromatography (HPLC) and capillary electrophoresis (CE). Its high molar absorptivity and strong fluorescence allow for sensitive detection of trace amounts of analytes. Moreover, its stability under various pH conditions makes it suitable for a broad range of applications.

Beyond its analytical applications, Indigo carmine has found utility in biomedical research, particularly in the field of drug delivery systems. Researchers have leveraged its ability to form stable complexes with biomolecules to develop targeted drug delivery vehicles. These complexes can be designed to release their payload in response to specific biological triggers, enhancing the efficacy of therapeutic agents.

Recent studies have also explored the potential of Indigo carmine as a photosensitizer in photodynamic therapy (PDT). PDT involves the use of light-activated compounds to generate reactive oxygen species that selectively damage target cells. The ability of Indigo carmine to absorb light in the visible spectrum makes it an attractive candidate for this application. Furthermore, its water solubility allows for easy administration via intravenous injection, improving patient compliance.

The compound's role in cellular imaging cannot be overstated. Its bright blue fluorescence makes it an ideal marker for visualizing cellular processes in real-time. Techniques such as flow cytometry and confocal microscopy have been enhanced by the use of Indigo carmine-labeled probes, enabling researchers to study dynamic events within living cells with unprecedented detail.

In addition to its biological applications, Indigo carmine has been investigated for its potential in environmental monitoring. Its strong adsorption properties make it useful for detecting and removing pollutants from water sources. By binding to organic contaminants, it can facilitate their removal through filtration or chemical treatment processes.

The synthesis of derivatives of Indigo carmine, such as sulfonated or alkylated versions, has opened up new avenues for research. These derivatives often exhibit enhanced solubility or reactivity, making them more suitable for specific applications. For instance, sulfonated derivatives can be used as pH indicators due to their color changes across different pH ranges.

The industrial production of Indigo carmine is another area where advancements have been made. Modern synthetic routes have improved yield and purity, making it more cost-effective for large-scale applications. This has led to increased adoption of this compound in both research and industrial settings.

The safety profile of Indigo carmine is another critical aspect that has been thoroughly evaluated. While it is generally considered non-toxic at low concentrations, prolonged exposure or misuse can lead to adverse effects. Therefore, stringent guidelines are followed during its handling and disposal to ensure safety.

The future prospects for Indigo carmine are promising, with ongoing research exploring new applications and improving existing ones. As technology advances, we can expect to see even more innovative uses for this versatile compound in various scientific disciplines.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:860-22-0)Indigo Carmine
sfd18273
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:860-22-0)Indigo carmine
LE12123
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email